54-12-6

DL-Tryptophan

In Stock

• CAS RN:
• 54-12-6

• Formula:
• C11H12N2O2
  C11H13N2O2+

• InChI:
• InChI=1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)

• InChIKey:
• QIVBCDIJIAJPQS-UHFFFAOYSA-N

• DL-Tryptophan is a racemic mixture of the atypical amino acid D-tryptophan and the essential amino acid L-tryptophan. Serum levels of DL-tryptophan are negatively correlated with urinary protein levels in a rat model of nephropathy induced by doxorubicin.
  Tryptophan is the precursor for 5-hydroxy-tryptamin and an essential α -amino acid. DL-Tryptophan exists as a zwitterion during crystallization.
  Tryptophan is the least plentiful of all 22 amino acids and an essential amino acid in humans (provided by food), Tryptophan is found in most proteins and a precursor of serotonin. Tryptophan is converted to 5-hydroxy-tryptophan (5-HTP), converted in turn to serotonin, a neurotransmitter essential in regulating appetite, sleep, mood, and pain. Tryptophan is a natural sedative and present in dairy products, meats, brown rice, fish, and soybeans. (NCI04)
  L-...

Decyl valerate

• CAS RN:
• 5454-12-6

• Formula:
• C15H30O2

• InChI:
• InChI=1S/C15H30O2/c1-3-5-7-8-9-10-11-12-14-17-15(16)13-6-4-2/h3-14H2,1-2H3

• InChIKey:
• CNLMHVUZVNKYJA-UHFFFAOYSA-N

• Decyl valerate is a useful research compound. Its molecular formula is C15H30O2 and its molecular weight is 242.4 g/mol. The purity is usually 95%.

Phosphoric acid, 2-methylphenyl diphenyl ester

• CAS RN:
• 5254-12-6

• Formula:
• C19H17O4P

• InChI:
• InChI=1S/C19H17O4P/c1-16-10-8-9-15-19(16)23-24(20,21-17-11-4-2-5-12-17)22-18-13-6-3-7-14-18/h2-15H,1H3

• InChIKey:
• XMNDMAQKWSQVOV-UHFFFAOYSA-N

• Phosphoric acid, 2-methylphenyl diphenyl ester, also known as Phosphoric acid, 2-methylphenyl diphenyl ester, is a useful research compound. Its molecular formula is C19H17O4P and its molecular weight is 340.3 g/mol. The purity is usually 95%.

1-Bromo-3-[(methylsulfanyl)methyl]benzene

In Stock

• CAS RN:
• 76354-12-6

• Formula:
• C8H9BrS

• InChI:
• InChI=1S/C8H9BrS/c1-10-6-7-3-2-4-8(9)5-7/h2-5H,6H2,1H3

• InChIKey:
• IAYANMBFMSHEHV-UHFFFAOYSA-N

• 1-Bromo-3-[(methylsulfanyl)methyl]benzene is a useful research compound. Its molecular formula is C8H9BrS and its molecular weight is 217.12. The purity is usually 95%.

3-(2,5-Dimethylphenyl)-3',4',5'-trifluoropropiophenone

In Stock

• CAS RN:
• 898754-12-6

• Formula:
• C17H15F3O

• InChI:
• InChI=1S/C17H15F3O/c1-10-3-4-11(2)12(7-10)5-6-16(21)13-8-14(18)17(20)15(19)9-13/h3-4,7-9H,5-6H2,1-2H3

• InChIKey:
• KPSZCLQHUCMDFX-UHFFFAOYSA-N

• 3-(2,5-Dimethylphenyl)-3',4',5'-trifluoropropiophenone is a useful research compound. Its molecular formula is C17H15F3O and its molecular weight is 292.29 g/mol. The purity is usually 95%.

2,5-difluoro-N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 903254-12-6

• Formula:
• C20H25F2N3O2S

• InChI:
• InChI=1S/C20H25F2N3O2S/c1-15-3-5-16(6-4-15)19(25-11-9-24(2)10-12-25)14-23-28(26,27)20-13-17(21)7-8-18(20)22/h3-8,13,19,23H,9-12,14H2,1-2H3

• InChIKey:
• UHUULVBBNACXSF-UHFFFAOYSA-N

• 2,5-difluoro-N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H25F2N3O2S and its molecular weight is 409.5. The purity is usually 95%.

3-(2-furyl)-5-[(3-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole

In Stock

• CAS RN:
• 678554-12-6

• Formula:
• C15H15N3O2S

• InChI:
• InChI=1S/C15H15N3O2S/c1-18-14(13-7-4-8-20-13)16-17-15(18)21-10-11-5-3-6-12(9-11)19-2/h3-9H,10H2,1-2H3

• InChIKey:
• JXRGPKNQDNZTNX-UHFFFAOYSA-N

• 3-(2-furyl)-5-[(3-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C15H15N3O2S and its molecular weight is 301.4 g/mol. The purity is usually 95%.

Methyl 2-aminoquinazoline-4-carboxylate

• CAS RN:
• 102654-12-6

• Formula:
• C10H9N3O2

• InChI:
• InChI=1S/C10H9N3O2/c1-15-9(14)8-6-4-2-3-5-7(6)12-10(11)13-8/h2-5H,1H3,(H2,11,12,13)

• InChIKey:
• ROTCTLUBXVGVSU-UHFFFAOYSA-N

• Methyl 2-aminoquinazoline-4-carboxylate is a useful research compound. Its molecular formula is C10H9N3O2 and its molecular weight is 203.201. The purity is usually 95%.

2-Amino-5-bromo-4-cyclopropylthiazole

In Stock

• CAS RN:
• 869854-12-6

• Formula:
• C6H7BrN2S

• InChI:
• InChI=1S/C6H7BrN2S/c7-5-4(3-1-2-3)9-6(8)10-5/h3H,1-2H2,(H2,8,9)

• InChIKey:
• PLQAJBCICVJVSB-UHFFFAOYSA-N

• 2-Amino-5-bromo-4-cyclopropylthiazole is a useful research compound. Its molecular formula is C6H7BrN2S and its molecular weight is 219.1. The purity is usually 95%.

1-(2-Bromophenyl)-5-methylpyrazole-3-carbaldehyde

Usually In Stock

• CAS RN:
• 1894254-12-6

• Formula:
• C11H9BrN2O

• InChI:
• InChI=1S/C11H9BrN2O/c1-8-6-9(7-15)13-14(8)11-5-3-2-4-10(11)12/h2-7H,1H3

• InChIKey:
• XZCFWBBHZPZNDY-UHFFFAOYSA-N

• 1-(2-Bromophenyl)-5-methylpyrazole-3-carbaldehyde is a useful research compound. Its molecular formula is C11H9BrN2O and its molecular weight is 265.11. The purity is usually 95%.

3-[(1-Benzoylpyrrolidin-3-yl)methoxy]-4-methoxybenzaldehyde

Usually In Stock

• CAS RN:
• 2094554-12-6

• Formula:
• C20H21NO4

• InChI:
• InChI=1S/C20H21NO4/c1-24-18-8-7-15(13-22)11-19(18)25-14-16-9-10-21(12-16)20(23)17-5-3-2-4-6-17/h2-8,11,13,16H,9-10,12,14H2,1H3

• InChIKey:
• ZMIZZOLFMGIWLT-UHFFFAOYSA-N

• 3-[(1-Benzoylpyrrolidin-3-yl)methoxy]-4-methoxybenzaldehyde is a useful research compound. Its molecular formula is C20H21NO4 and its molecular weight is 339.391. The purity is usually 95%.

N,N,6-trimethyl-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine

In Stock

• CAS RN:
• 2549054-12-6

• Formula:
• C16H23N7

• InChI:
• InChI=1S/C16H23N7/c1-12-11-14(21(3)4)20-16(19-12)23-9-7-22(8-10-23)15-13(2)17-5-6-18-15/h5-6,11H,7-10H2,1-4H3

• InChIKey:
• XWYYNNUJHJGEIF-UHFFFAOYSA-N

• N,N,6-trimethyl-2-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyrimidin-4-amine is a useful research compound. Its molecular formula is C16H23N7 and its molecular weight is 313.40 g/mol. The purity is usually 95%.